Cas no 2097005-50-8 (Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate)

• Product Name: Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate
• CAS No: 2097005-50-8
• MF: C₁₈H₂₂BNO₄
• MW: 327.18258523941
• MDL: MFCD20527090
• CID: 4638341
• Update Time: 2023-11-22

Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2E)-2-cyano-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
• ethyl (2E)-2-cyano-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
• Ethyl (E)-2-cyano-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate
• Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate

• MDL： MFCD20527090
• Inchi： 1S/C18H22BNO4/c1-6-22-16(21)14(12-20)10-13-8-7-9-15(11-13)19-23-17(2,3)18(4,5)24-19/h7-11H,6H2,1-5H3
• InChI Key： XFTJDBANLNTIFV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=CC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 327.164
• Monoisotopic Mass: 327.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6A^2